Development of novel microsphere structured – calcium tungstate as efficacious electrocatalyst for the detection of antibiotic drug nitrofurantoin†
Journal of Materials Chemistry B Pub Date: 2023-11-20 DOI: 10.1039/D3TB02087H
Abstract
In this report, synthetic and nitro groups containing antibiotic drug nitrofurantoin (NFT) were electrochemically quantified under amended conditions using novel constructed calcium tungstate microspheres modified on glassy carbon electrodes (CTMs/GCE). The calcium tungstate microspheres (CTMs) were synthesized by a facile sonochemical method and characterizations were done by various techniques, such as X-ray diffraction spectrometry (XRD), Fourier transform infrared spectroscopy (FTIR), Raman, field emission scanning electron microscopy (FE-SEM), X-ray photoelectron spectroscopy (XPS), and transmission electron microscopy (TEM). Ahead of this, electrochemical investigations were performed using electrochemical impedance spectroscopy (EIS), cyclic voltammetry (CV), amperometry, and linear sweep voltammetry (LSV). The synthesis of CTMs as well-distributed microspheres allows more active metal sites regarding and remarkable electrocatalytic activity towards NFT detection with excellent sensitivity (0.724 μA μM−1 cm−2) and low detection limit (21 nmol L−1) with a wide linear range 10–140 μM. The practical feasibility of the developed CTMs/GC electrode was elucidated using distinct real sample river tap water and clinical sample (NFT capsule), and thus, the modified electrode manifested acceptable recovery results.
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Journal Name：Journal of Materials Chemistry B
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